2-(p-Chlorophenoxymethyl)-thiazole-5-carboxylic acid

• Molecular Formula: C11H8ClNO3S
• Molecular Weight: 269.70 g/mol
• IUPAC Name: 2-[(4-chlorophenoxy)methyl]-1,3-thiazole-5-carboxylic acid
• InChI: InChI=1S/C11H8ClNO3S/c12-7-1-3-8(4-2-7)16-6-10-13-5-9(17-10)11(14)15/h1-5H,6H2,(H,14,15)
• InChI Key: RJTFJZWABRGJHH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1OCC2=NC=C(S2)C(=O)O)Cl

Description

2-(p-Chlorophenoxymethyl)-thiazole-5-carboxylic acid is a useful research compound. Its molecular formula is C11H8ClNO3S and its molecular weight is 269.70 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A mixture of 10.9 of ethyl 2-(p-chlorophenoxymethyl)-thiazole-5-carboxylate, 165 ml of methanol, 10 ml of postassium hydroxide and 20 ml of water was refluxed for 30 minutes and was then cooled and extracted with ethyl acetate. The aqueous phase was acidified and 2-(p-chlorophenoxymethyl)-thiazole-5-carboxylic acid was extracted with ethyl acetate and then a mixture of chloroform-methanol. The combined extracts were dried and evaporated to dryness to obtain 7.9 g of a crystalline residue. The residue was crystallized from isopropanol to obtain 6.92 g of the desired acid and the latter in the form of its triethylamine salt was chromatographed over silica gel. Elution with first a 1-1 chloroform-ethyl acetate mixture and then a 90-10-1 methylene chloride-ethyl acetate-acetic acid mixture gave 6.7 g of raw product. The latter was purified by sublimation at 190° C under reduced pressure and was crystallized from isopropanol containing 10% water to obtain 5.23 g of 2-(p-chlorophenoxymethyl)-thiazole--carboxylic acid melting at 215° C.